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Compound of Interest

Compound Name: H-Leu-Ala-Pro-OH

Cat. No.: B1353055

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of the tripeptide H-Leu-
Ala-Pro-OH as a substrate for peptidases, with a focus on Prolyl Oligopeptidase (POP) and
Angiotensin-Converting Enzyme (ACE). This document includes detailed experimental
protocols for assessing enzyme activity and summarizing the potential roles of these enzymes
in cellular signaling.

Introduction

H-Leu-Ala-Pro-OH is a tripeptide that contains a proline residue, making it a potential
substrate for post-proline cleaving enzymes. Its simple structure allows for straightforward
analysis of cleavage products by methods such as High-Performance Liquid Chromatography
(HPLC) and Mass Spectrometry (MS). This makes it a valuable tool for characterizing the
activity of specific peptidases, screening for inhibitors, and studying enzyme kinetics. Two key
peptidases that may interact with this substrate are Prolyl Oligopeptidase and Angiotensin-
Converting Enzyme.

Prolyl Oligopeptidase (POP), also known as prolyl endopeptidase, is a serine protease that
cleaves peptides on the carboxyl side of an internal proline residue. POP is implicated in the
metabolism of neuropeptides and peptide hormones, and its dysregulation has been linked to
neurological and psychiatric disorders.[1][2][3]
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Angiotensin-Converting Enzyme (ACE) is a key enzyme in the renin-angiotensin system (RAS),
which regulates blood pressure.[1][2][4] It is a dipeptidyl carboxypeptidase that primarily
cleaves the dipeptide His-Leu from angiotensin | to produce the potent vasoconstrictor
angiotensin Il. Peptides with a C-terminal proline are known to act as inhibitors of ACE.

Enzymatic Cleavage of H-Leu-Ala-Pro-OH

The primary cleavage site for prolyl oligopeptidase on H-Leu-Ala-Pro-OH is expected to be at
the C-terminal side of the proline residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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